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Compound of Interest

Compound Name: Decyl octadec-9-enoate

Cat. No.: B15147439

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Decyl oleate, the ester of decyl alcohol and oleic acid, is a widely used emollient in cosmetic
and personal care products, prized for its ability to impart a smooth, non-greasy feel to the skin.
[1][2] This technical guide provides a comprehensive overview of the available safety and
toxicity data for decyl oleate, with a focus on key toxicological endpoints. The information is
presented to aid researchers, scientists, and drug development professionals in evaluating its
safety profile for various applications.

Acute Toxicity

Decyl oleate exhibits a low order of acute toxicity based on oral administration studies in rats.

Table 1: Acute Oral Toxicity of Decyl Oleate
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. Observatio
Species Route Dosage ) Results Reference
n Period
No deaths
] 2.5,5.0, 10.0,
) Intragastric recorded.
Wistar Rats ] 20.0, and 14 days [3]
Intubation LD50 > 40.0
40.0 ml/kg
ml/kg.
One death in
5.0 g/kg each group.
Wistar- (undiluted or No treatment-
) Gavage ) 14 days
derived Rats 20% in related
mineral oil) effects in
survivors.

Experimental Protocol: Acute Oral Toxicity (as per CIR
report)

The acute oral toxicity of decyl oleate was assessed in Wistar rats.[3] The animals were fasted
for 24 hours prior to the administration of decyl oleate via intragastric intubation at various dose
levels.[3] Following administration, the animals were observed daily for 14 days for any signs of
toxicity and mortality.[3]

Acute Oral Toxicity Protocol

. . Intragastric Intubation 14-day Observation .
2 = —> — .
Start: Wistar Rats 24-hour Fasting (2.5, 5.0, 10.0, 20.0, 40.0 ml/kg) (Toxicity Signs & Mortality) End: Determine LD50
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Acute Oral Toxicity Experimental Workflow.

Dermal and Ocular Irritation

Single application studies on rabbits indicate that decyl oleate has a low potential for dermal
and ocular irritation. However, repeated application may lead to moderate irritation.
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Table 2: Dermal Irritation of Decyl Oleate

] Test Concentrati  Observatio
Species . Results Reference
Method on n Period
Undiluted,
] Draize & 10% in corn Little to no
Rabbit , _ o [3]
FHSA oil, 20% in irritation.
mineral oil
_ Daily 15% and Moderate
Rabbit o 60 days o [11[3]
Application 100% irritation.
Table 3: Ocular Irritation of Decyl Oleate
Results
. . (Primary Eye
Species Test Method Concentration o Reference
Irritation
Score)
Rabbit Draize 100% 0.0 [4]
) ) 20% in mineral
Rabbit Draize " 0.0 [4]
Oi
Rabbit Draize 15% in corn oll 1.0 [4]
) n ) Very slight
Rabbit Modified Draize 100% o [4]
irritant.

Experimental Protocol: Draize Test (General Overview
based on OECD 404 & 405)

The Draize test is utilized to assess the irritation potential of a substance on skin (OECD 404)

and eyes (OECD 405).[5][6] For dermal irritation, a specific amount of the test substance is

applied to a shaved area of the animal's skin, typically a rabbit, and covered with a gauze

patch.[2][5] For ocular irritation, a small amount of the substance is instilled into the

conjunctival sac of one eye of the animal, with the other eye serving as a control.[6][7]
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Observations for erythema, edema (for skin), and corneal opacity, iris lesions, and conjunctival
redness and swelling (for eyes) are made at specific intervals (e.g., 1, 24, 48, and 72 hours)
and scored according to a standardized scale.[5][6]

Draize Test Workflow (Dermal/Ocular)

Score Irritati
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[ End: Determine Irritation Potential
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Draize Test Experimental Workflow.

Skin Sensitization

Decyl oleate is not considered to be a skin sensitizer based on animal and human studies.

Table 4: Skin Sensitization of Decyl Oleate

Species Test Method Concentration Results Reference
Guinea Pig - 15% Not a sensitizer. [1][3]
Repeated Insult No signs of
Human 1-5% o [3]
Patch Test sensitization.
Schwartz-Peck ) Low number of
, 5.5% (in _ ,
Human Prophetic Patch ] reactions in 402 [3]
formulation) ]
Test subjects.

Experimental Protocol: Guinea Pig Maximization Test
(GPMT) (General Overview based on OECD 406)

The GPMT is a method to assess the potential of a substance to cause skin sensitization.[8][9]
The test involves an induction phase where the test substance is administered to guinea pigs
both intradermally with an adjuvant (Freund's Complete Adjuvant) and topically at a
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BENCHE

concentration expected to cause mild irritation.[8][9][10] Following a two-week rest period, a
challenge phase is conducted by applying a non-irritating concentration of the test substance
topically to a naive skin site.[8][9][10] The skin reactions are observed and scored at 24 and 48
hours after the challenge application to determine the sensitization response.[11]

Guinea Pig Maximization Test (GPMT) Workflow

n n Induction Phase: .
S8 EhEn s Intradermal & Topical Application 2RI

Observe & Score Skin Reactions
(24 & 48 hours)

Challenge Phase:
Topical Application

End: Determine Sensitization Potential
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GPMT Experimental Workflow.

Subchronic Toxicity

A 28-day oral toxicity study in rats indicated no significant toxic effects from decyl oleate at the

tested doses.

Table 5: 28-Day Oral Toxicity of Decyl Oleate

Species Route Dosage Duration Results Reference
No
substance-
related
deaths or
100, 500, or symptoms of
) 1000 mg/kg 5 days/week toxicity. No
Wistar Rats Gavage i [3]
body weight for 28 days effects on
(in olive oil) body weight,
food/water
consumption,
or organ
weights.
© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg406.pdf
https://www.oecd.org/en/publications/test-no-406-skin-sensitisation_9789264070660-en.html
https://www.slideshare.net/slideshow/skin-sensitisation-oecd-406/83926782
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg406.pdf
https://www.oecd.org/en/publications/test-no-406-skin-sensitisation_9789264070660-en.html
https://www.slideshare.net/slideshow/skin-sensitisation-oecd-406/83926782
https://catalog.labcorp.com/crop-chemical/oecd-406-ocspp-870-2600-skin-sensitization
https://www.benchchem.com/product/b15147439?utm_src=pdf-body-img
https://www.pharmacompass.com/pdf/pubchem/decyl-oleate-pubchem-1501149132.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15147439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Genotoxicity

Decyl oleate was found to be non-mutagenic in a bacterial reverse mutation assay (Ames test).

Table 6: Genotoxicity of Decyl Oleate

Metabolic
Test System Test Method o Results Reference
Activation
Salmonella With and without )
o Ames Test Not mutagenic. [3]
typhimurium S9

Experimental Protocol: Ames Test (General Overview
based on OECD 471)

The Ames test is a widely used in vitro assay to assess the mutagenic potential of a substance.
[12][13][14] It utilizes several strains of Salmonella typhimurium and Escherichia coli that are
auxotrophic for a specific amino acid (e.g., histidine).[13][15][16] The bacteria are exposed to
the test substance at various concentrations, both with and without a metabolic activation
system (S9 mix from rat liver), and plated on a minimal medium lacking the required amino
acid.[12][13][16] If the substance is a mutagen, it will cause reverse mutations, allowing the
bacteria to synthesize the amino acid and form visible colonies.[17][18] The number of
revertant colonies is counted and compared to the control to determine the mutagenic
potential.[16]

Ames Test Workflow

|—| Plate on Minimal Medium ‘4’ Incubate }—>’ Count Revertant Colonies }—>
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Ames Test Experimental Workflow.
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Carcinogenicity, Reproductive and Developmental
Toxicity

There are currently no available studies on the carcinogenicity, reproductive, or developmental
toxicity of decyl oleate.[3]

Signaling Pathways and Mechanism of Action

Specific signaling pathways for decyl oleate toxicity have not been extensively studied, likely
due to its low toxicity profile. The primary biological effect of decyl oleate is its function as an
emollient, where it forms a thin, non-greasy film on the skin surface.[1] This action helps to
reduce water loss and gives the skin a soft and smooth appearance.[1]

The moderate skin irritation observed with repeated, undiluted application is likely due to a
defatting effect on the skin, which can disrupt the skin's natural barrier function.[19] This
disruption can lead to a non-specific inflammatory response.
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General Mechanism of Emollient-Induced Skin Irritation

Repeated Application of
Decyl Oleate (High Concentration)

l

Defatting of Stratum Corneum

'

Disruption of Skin Barrier Function

Non-specific Inflammatory Response

Visible Skin Irritation
(Erythema, Edema)

Click to download full resolution via product page
Logical Diagram of Skin Irritation Mechanism.

Conclusion

Based on the available data, decyl oleate is considered to have a low toxicity profile. It is not
acutely toxic via the oral route, is at most a very slight eye irritant and a slight to moderate skin
irritant under exaggerated, repeated exposure conditions, and is not a skin sensitizer.
Furthermore, it is not genotoxic in the Ames test. While data on chronic toxicity, carcinogenicity,
and reproductive and developmental toxicity are not available, the long history of its use in
cosmetics at concentrations up to and exceeding 50% without significant adverse effects
supports its safety in topical applications.[3] As with any ingredient, formulation and
concentration are key factors in ensuring product safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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